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Compound of Interest

Compound Name: S-Adenosyl-L-methionine tosylate

Cat. No.: B15564668 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of S-Adenosyl-L-methionine (SAMe)

tosylate's pivotal role in the regulation of gene expression. SAMe, a naturally occurring

molecule found in all living cells, is the principal methyl group donor in a variety of crucial

biochemical reactions, including the methylation of DNA and histones. These epigenetic

modifications are fundamental to the control of gene expression and have profound

implications for normal cellular function, development, and disease. The tosylate salt of SAMe

is a stabilized form commonly used in research and clinical settings.

Core Mechanism: SAMe as the Universal Methyl
Donor
S-Adenosyl-L-methionine is synthesized from methionine and adenosine triphosphate (ATP) in

a reaction catalyzed by the enzyme methionine adenosyltransferase (MAT). The unique

chemical structure of SAMe, particularly the reactive methyl group attached to a sulfonium ion,

makes it an exceptionally potent methyl donor.

The transfer of this methyl group to various substrates, including DNA, RNA, proteins (such as

histones), and lipids, is catalyzed by a large family of enzymes known as methyltransferases.

Following the donation of its methyl group, SAMe is converted to S-adenosyl-L-homocysteine
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(SAH). The ratio of SAMe to SAH is a critical determinant of cellular methylation potential, with

a higher ratio favoring methylation reactions.

The Methionine Cycle
The regeneration of SAMe is accomplished through the methionine cycle. SAH is hydrolyzed to

homocysteine and adenosine by SAH hydrolase. Homocysteine can then be remethylated to

methionine, a reaction that requires folate (vitamin B9) and cobalamin (vitamin B12) as

cofactors. This newly synthesized methionine can then be converted back into SAMe, thus

completing the cycle. This cyclical pathway ensures a continuous supply of SAMe for essential

methylation reactions.
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To cite this document: BenchChem. [S-Adenosyl-L-methionine tosylate's involvement in gene
expression regulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564668#s-adenosyl-l-methionine-tosylate-s-
involvement-in-gene-expression-regulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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